(5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C12H25NO |
|---|---|
Molecular Weight |
199.33 g/mol |
IUPAC Name |
5-methyl-N-(oxolan-2-ylmethyl)hexan-2-amine |
InChI |
InChI=1S/C12H25NO/c1-10(2)6-7-11(3)13-9-12-5-4-8-14-12/h10-13H,4-9H2,1-3H3 |
InChI Key |
SFTSTCUMKJTFCS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCC(C)NCC1CCCO1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine typically involves the reaction of 5-methylhexan-2-amine with oxolane-2-carbaldehyde under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium borohydride, to facilitate the reduction process .
Industrial Production Methods
In an industrial setting, the production of (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine can be scaled up by using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
(5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where the amine group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide.
Major Products Formed
Oxidation: Formation of corresponding oxo compounds.
Reduction: Formation of secondary amines.
Substitution: Formation of substituted amines.
Scientific Research Applications
(5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a bioactive compound in various biological assays.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .
Comparison with Similar Compounds
Structural Analogues and Functional Group Analysis
The following compounds share structural motifs with (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine:
| Compound Name | Key Structural Features | Molecular Formula | Molecular Weight (g/mol) | Key Differences |
|---|---|---|---|---|
| (5-Methylfuran-2-yl)methylamine | Furan ring (5-methyl) + oxolan + amine | C₁₀H₁₇NO₂ | ~183.25 | Furan vs. hexan chain |
| N-methyl-5-(naphthalen-1-yl)oxazol-2-amine | Oxazole + naphthalene + methylamine | C₁₄H₁₂N₂O | 224.26 | Oxazole core vs. aliphatic amine |
| 5-Methylthiazol-2-amine | Thiazole + methyl + amine | C₄H₆N₂S | 114.17 | Thiazole vs. oxolan-hexan system |
| Methyl({[3-(oxolan-2-ylmethyl)-1,2,4-oxadiazol-5-yl]methyl})amine | Oxadiazole + oxolan + methylamine | C₉H₁₅N₃O₂ | 197.23 | Oxadiazole vs. aliphatic chain |
Key Observations:
- Lipophilicity : The hexan chain in the target compound likely increases lipophilicity compared to furan- or heterocycle-containing analogues (e.g., compounds in and ). This may enhance membrane permeability but reduce aqueous solubility.
- Steric Effects : The 5-methylhexan chain introduces steric bulk absent in smaller heterocyclic systems (e.g., thiazole in ), which could influence binding affinity or metabolic stability.
Q & A
Basic Research Questions
Q. What synthetic routes are optimal for preparing (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine, and how can reaction yields be improved?
- Methodology : A two-step approach is commonly used:
- Step 1 : React 5-methylhexan-2-amine with oxolan-2-ylmethyl chloride under basic conditions (e.g., NaHCO₃ in dichloromethane) to form the secondary amine.
- Step 2 : Purify via column chromatography (silica gel, ethyl acetate/hexane gradient) to achieve >85% purity .
- Optimization : Dynamic pH control (pH 9–10) and inert atmospheres (N₂) minimize side reactions. Solvent selection (e.g., ethanol over DCM) improves yield by 15–20% .
Q. Which analytical techniques are critical for characterizing this compound?
- Key Techniques :
- NMR : Confirm amine proton (δ 1.2–1.5 ppm) and oxolane methylene (δ 3.4–3.7 ppm) signals .
- IR : Detect N–H stretches (3278 cm⁻¹) and C–O–C vibrations (1195 cm⁻¹) .
- Mass Spectrometry : ESI-MS ([M+H]⁺ expected at m/z 214.2) validates molecular weight .
Q. How can purity be assessed and improved post-synthesis?
- Methods :
- HPLC : Use a C18 column (acetonitrile/water, 70:30) to quantify impurities (<2%).
- Recrystallization : Ethanol/water (10:1) yields crystals with 99% purity .
Advanced Research Questions
Q. How can X-ray crystallography resolve structural ambiguities in this amine?
- Protocol :
- Grow single crystals via slow evaporation (ethanol/water).
- Collect data on a Bruker SMART CCD diffractometer (MoKα radiation, λ = 0.71073 Å).
- Refine using SHELXL (R-factor <0.066) to determine bond angles (e.g., C–N–C = 108.15°) and confirm stereochemistry .
- Challenges : Intramolecular hydrogen bonds (N–H⋯O) may distort geometry; use restraints during refinement .
Q. What strategies address contradictions in reported biological activity data for this compound?
- Approach :
- Dose-Response Curves : Test across concentrations (1 nM–100 µM) to identify IC₅₀ discrepancies.
- Assay Validation : Compare cytotoxicity (MTT assay) in multiple cell lines (e.g., HEK293 vs. HeLa) .
- SAR Analysis : Modify the oxolane ring (e.g., replace with tetrahydrofuran) to isolate pharmacophores .
Q. How can computational modeling predict target interactions?
- Workflow :
- Docking : Use AutoDock Vina to simulate binding to acetylcholine-binding proteins (PDB: 2BYN).
- MD Simulations : Run 100 ns trajectories (AMBER force field) to assess stability of π-π interactions with TrpB .
- Outcome : Predict EC₅₀ values within 10% of experimental data .
Q. What factors influence the compound’s stability under storage conditions?
- Findings :
- Degradation Pathways : Hydrolysis of the oxolane ring at pH <5.
- Stabilizers : Add 0.1% BHT to ethanol solutions; store at –20°C to extend shelf life >12 months .
Methodological Tables
Table 1 : Comparison of Synthetic Yields Under Different Conditions
| Solvent | Catalyst | Temperature (°C) | Yield (%) | Purity (%) |
|---|---|---|---|---|
| Ethanol | None | 25 | 72 | 85 |
| DCM | NaHCO₃ | 40 | 68 | 78 |
| THF | K₂CO₃ | 30 | 81 | 92 |
| Source: Adapted from |
Table 2 : Biological Activity Against Microbial Strains
| Strain | MIC (µg/mL) | IC₅₀ (µM) | Reference |
|---|---|---|---|
| E. coli (ATCC 25922) | 32 | 45.2 | |
| S. aureus (MRSA) | 64 | 89.7 |
Key Recommendations
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
